Cas no 1804422-13-6 (2-Cyano-4-(difluoromethyl)-5-methoxypyridine-3-carbonyl chloride)

• Product Name: 2-Cyano-4-(difluoromethyl)-5-methoxypyridine-3-carbonyl chloride
• CAS No: 1804422-13-6
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4877755
• Update Time: 2025-06-08

2-Cyano-4-(difluoromethyl)-5-methoxypyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-5-methoxypyridine-3-carbonyl chloride

• Inchi： 1S/C9H5ClF2N2O2/c1-16-5-3-14-4(2-13)6(8(10)15)7(5)9(11)12/h3,9H,1H3
• InChI Key： DXTUWPBRNJCQGB-UHFFFAOYSA-N
• SMILES： ClC(C1C(C#N)=NC=C(C=1C(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on 2-Cyano-4-(difluoromethyl)-5-methoxypyridine-3-carbonyl chloride

Professional Introduction to 2-Cyano-4-(difluoromethyl)-5-methoxypyridine-3-carbonyl chloride (CAS No. 1804422-13-6)

2-Cyano-4-(difluoromethyl)-5-methoxypyridine-3-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with the CAS number 1804422-13-6, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a cyano group, a methoxy substituent, and a difluoromethyl group, make it an invaluable building block for the development of novel therapeutic agents.

The significance of this compound lies in its ability to undergo a variety of chemical transformations that are essential for drug discovery and development. The cyano group provides a versatile handle for further functionalization, while the methoxy group enhances solubility and metabolic stability. Additionally, the difluoromethyl group is known to improve the pharmacokinetic properties of drug candidates by increasing lipophilicity and metabolic resistance.

In recent years, there has been a surge in research focused on the development of small molecule inhibitors targeting various disease pathways. 2-Cyano-4-(difluoromethyl)-5-methoxypyridine-3-carbonyl chloride has emerged as a key intermediate in the synthesis of inhibitors for enzymes such as kinases and proteases. These enzymes are often implicated in cancer, inflammation, and other chronic diseases. The compound's structural features allow for the design of molecules that can selectively bind to these targets, thereby modulating their activity and potentially treating associated diseases.

One of the most compelling applications of this compound is in the field of oncology. Researchers have leveraged its chemical properties to develop novel inhibitors targeting tyrosine kinases, which are overexpressed in many cancerous cells. By incorporating the difluoromethyl group into these inhibitors, scientists have been able to enhance their binding affinity and duration of action. This has led to the discovery of several promising lead compounds that are currently undergoing preclinical evaluation.

The role of 2-Cyano-4-(difluoromethyl)-5-methoxypyridine-3-carbonyl chloride extends beyond oncology. It has also been utilized in the development of antiviral agents. The structural motif present in this compound allows for the creation of molecules that can interfere with viral replication by inhibiting key enzymes involved in the viral life cycle. For instance, researchers have used derivatives of this compound to develop inhibitors targeting viral proteases and polymerases, which are essential for viral replication.

In addition to its therapeutic applications, this compound has found utility in agrochemical research. The presence of both electron-withdrawing and electron-donating groups makes it a versatile scaffold for designing novel pesticides and herbicides. These compounds can target specific enzymes involved in plant growth and development, offering farmers more effective tools for crop protection.

The synthesis of 2-Cyano-4-(difluoromethyl)-5-methoxypyridine-3-carbonyl chloride involves multi-step organic reactions that highlight its complexity and synthetic challenge. The process typically begins with the functionalization of a pyridine core, followed by introducing the cyano, methoxy, and difluoromethyl groups at strategic positions. Advanced synthetic techniques such as cross-coupling reactions and halogenation processes are often employed to achieve high yields and purity.

The demand for high-quality intermediates like 2-Cyano-4-(difluoromethyl)-5-methoxypyridine-3-carbonyl chloride continues to grow as pharmaceutical companies strive to develop innovative therapeutics. The ability to produce this compound reliably and at scale is crucial for supporting ongoing drug discovery efforts. Manufacturers must adhere to stringent quality control measures to ensure that the final product meets the rigorous standards required for pharmaceutical applications.

The future prospects for this compound are promising, with ongoing research exploring new synthetic routes and applications. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with enhanced biological activity. Additionally, green chemistry principles are being integrated into its synthesis to minimize environmental impact while maintaining high efficiency.

In conclusion, 2-Cyano-4-(difluoromethyl)-5-methoxypyridine-3-carbonyl chloride (CAS No. 1804422-13-6) is a pivotal intermediate in modern pharmaceutical chemistry. Its unique structural features make it an indispensable tool for developing innovative therapeutic agents across various disease areas. As research continues to evolve, this compound will undoubtedly play an even greater role in shaping the future of drug discovery and development.